Cas no 835622-71-4 (1,3,4-Thiadiazole-2-sulfonyl chloride, 5-(4-chloro-2-nitrophenyl)-)

• Product name: 1,3,4-Thiadiazole-2-sulfonyl chloride, 5-(4-chloro-2-nitrophenyl)-
• CAS No: 835622-71-4
• MF: C₈H₃Cl₂N₃O₄S₂
• MW: 340.163116693497
• CID: 669326
• PubChem ID: 21092751

1,3,4-Thiadiazole-2-sulfonyl chloride, 5-(4-chloro-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-sulfonyl chloride, 5-(4-chloro-2-nitrophenyl)-
• 5-(4-chloro-2-nitrophenyl)-1,3,4-thiadiazole-2-sulfonyl chloride
• DTXSID20610685
• PQGUZLANAQQUAR-UHFFFAOYSA-N
• 835622-71-4
• SCHEMBL4413829

• Inchi： InChI=1S/C8H3Cl2N3O4S2/c9-4-1-2-5(6(3-4)13(14)15)7-11-12-8(18-7)19(10,16)17/h1-3H
• InChI Key： PQGUZLANAQQUAR-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1Cl)[N+](=O)[O-])C2=NN=C(S2)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 338.8942033g/mol
• Monoisotopic Mass: 338.8942033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 142Ų